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Compound of Interest

Compound Name: Pterocarpadiol C

Cat. No.: B15291972

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources and isolation
protocols for Pterocarpadiol C, a rare 6a,11b-dihydroxypterocarpan. The information
presented herein is intended to support researchers and professionals in the fields of natural
product chemistry, pharmacology, and drug development.

Natural Source of Pterocarpadiol C

Pterocarpadiol C has been isolated from the plant species Derris robusta (also known as
Brachypterum robustum), a member of the Fabaceae family.[1][2] The compound is found in
the twigs and leaves of this plant.[1][3][4]

Table 1: Natural Source and Part of Pterocarpadiol C

Parameter Detall Reference
Species Derris robusta [1]

Family Fabaceae [2]

Plant Part Twigs and Leaves [11[3114]

Experimental Protocol for Isolation
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The following section details the methodology for the extraction and isolation of

Pterocarpadiol C from the twigs and leaves of Derris robusta. This protocol is based on a

published phytochemical investigation.[1]

Extraction

The initial step involves the extraction of the dried and powdered plant material.

Table 2: Extraction Parameters

Parameter

Value/Description

Reference

Plant Material

Air-dried and powdered twigs

and leaves of D. robusta

[1]

Initial Mass of Plant Material

12.0 kg

[1]

Extraction Solvent

95% Ethanol (EtOH)

[1]

Extraction Method

Maceration at room

temperature

[1]

Solvent Removal

Under reduced pressure

[1]

Crude Extract Yield

Approximately 870 g

[1]

Chromatographic Fractionation

The crude extract is then subjected to column chromatography for fractionation.

Table 3: Initial Column Chromatography Parameters

Parameter

Value/Description

Reference

Stationary Phase

Silica Gel

[1]

Petroleum Ether (PE) /

Mobile Phase Acetone gradient, followed by [1]
Methanol (MeOH)
Result Nine fractions (A-I) [1]
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Further separation of the resulting fractions is necessary to isolate Pterocarpadiol C. The

specific fraction containing Pterocarpadiol C was further purified using additional

chromatographic steps.

Visualization of Experimental Workflow

The following diagrams illustrate the key stages of the isolation process.
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Caption: Extraction of Derris robusta to yield the crude extract.

Crude Extract

PE/Acetone gradient, then MeOH

Silica Gel Column Chromatography

Nine Fractions

(A-)

Further Ch_r_mm_\tographlc Pterocarpadiol C
Purification

Click to download full resolution via product page

Caption: Chromatographic fractionation of the crude extract to isolate Pterocarpadiol C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15291972#pterocarpadiol-c-natural-sources-and-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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